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Introduction

Libethenite, a secondary copper phosphate hydroxide mineral with the chemical formula
Cuz(POa4)(OH), is a subject of interest in mineralogy and materials science due to its unique
crystal structure and properties.[1][2][3] First described in 1823, it was named after its type
locality, Lubietové (Libethen) in Slovakia.[1][2][3] This guide provides a comprehensive
overview of the mineralogy of libethenite, including its crystallographic, physical, and chemical
properties, as well as detailed methodologies for its analysis.

Crystallographic and Physical Properties

Libethenite crystallizes in the orthorhombic system, belonging to the space group Pnnm.[1] It is
isostructural with other minerals of the olivenite group, such as adamite and eveite.[1] The
crystal structure consists of chains of edge-sharing CuO4(OH)z octahedra that run parallel to
the c-axis, linked by POa tetrahedra.[2] This arrangement creates channels along the c-axis.[2]
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The physical properties of libethenite are summarized in the tables below. It typically appears
as light to dark green, olive-green, or even blackish-green prismatic crystals.[1][4] It exhibits a
vitreous to greasy luster and is translucent to transparent.[1][4]

ble 1: C I hi for Libetheni

Property Value Reference
Crystal System Orthorhombic [1]

Space Group Pnnm [1]

Coll Parameters a=28.062(5) A, b = 8.384(4) A, ]

c=5.881(2) A

a:b:c ratio 0.962:1:0.701 [1]

Unit Cell Volume 397.5 A3 [2]

Z (formula units per unit cell) 4

Table 2: Physical and Optical Properties of Libethenite
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Property Value Reference

Light to dark green, olive-
Color ) [1][4]
green, blackish-green

Luster Vitreous to greasy [1]14]
Transparency Translucent to transparent [1114]
Hardness (Mohs) 4 [1114]
Density (g/cm?3) 3.6-4.0 [3]
Cleavage Indistinct on {100} and {010} [11[3]
Fracture Irregular to conchoidal [1]
Streak Light green [3]
Optical Class Biaxial (-) [1]

_ . na=1.701-1.704,n =1.743
Refractive Indices [3]
-1.747,ny = 1.787 - 1.790

Birefringence 0.086 [3]

2V Angle 80 - 90° 3]

Chemical Composition and Analysis

The ideal chemical formula for libethenite is Cuz(POa4)(OH). The elemental composition by
weight is approximately 53.16% copper, 12.96% phosphorus, 33.46% oxygen, and 0.42%
hydrogen. Arsenic is a common impurity, reflecting the solid solution series with olivenite
(Cu2As0O4(0OH)).

Table 3: Ideal Chemical Composition of Libethenite
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Element Symbol Weight % Oxide Weight %
Copper Cu 53.16 CuO 66.55
Phosphorus P 12.96 P20s 29.69
Hydrogen H 0.42 H20 3.77
Oxygen O 33.46

Total 100.00 Total 100.01

Experimental Protocols
Single-Crystal X-ray Diffraction (SC-XRD)

Objective: To determine the unit cell parameters, space group, and crystal structure of
libethenite.

Methodology:
o Crystal Selection and Mounting:

o Select a single, euhedral crystal of libethenite (typically < 0.5 mm in its largest dimension)
under a polarized light microscope to ensure it is a single crystallographic domain.

o Mount the selected crystal on a glass fiber or a cryo-loop using a suitable adhesive (e.g.,
epoxy or oil).

o Center the crystal on the goniometer head of the diffractometer.
» Data Collection:

o Use a four-circle diffractometer equipped with a monochromatic X-ray source (e.g., Mo-Ka
radiation, A = 0.71073 A) and a CCD or CMOS detector.

o Perform an initial unit cell determination by collecting a few frames at different orientations.

o Collect a full sphere of diffraction data using a series of omega and phi scans. Typical data
collection parameters include:
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Temperature: 293 K (room temperature)

Frame width: 0.5° in omega

Exposure time: 10-30 seconds per frame

Detector distance: 50-60 mm

o Data Reduction and Structure Refinement:

o Integrate the raw diffraction data to obtain a list of hkl indices and their corresponding
intensities.

o Apply corrections for Lorentz factor, polarization, and absorption (e.g., using a multi-scan
absorption correction).

o Determine the space group from the systematic absences in the diffraction data.
o Solve the crystal structure using direct methods or Patterson methods.

o Refine the structural model (atomic coordinates, anisotropic displacement parameters)
using a full-matrix least-squares refinement program. The refinement is complete when the
R-factor (a measure of the agreement between observed and calculated structure factors)
converges to a low value (typically < 5%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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